Cas no 71283-80-2 (Fenoxaprop-p-ethyl)

• Product Name: Fenoxaprop-p-ethyl
• CAS No: 71283-80-2
• MF: C₁₈H₁₆ClNO₅
• MW: 361.776344299316
• MDL: MFCD01310637
• CID: 59198
• PubChem ID: 24878632
• Update Time: 2025-04-18

Fenoxaprop-p-ethyl Chemical and Physical Properties

Names and Identifiers

• Fenoxaprop-p-ethyl
• (+)-Ethyl 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy] propanoate
• ethyl (2R)-2-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
• Fenoxaprop P-Ethyl
• Fenoxaprop-P-ethyl Solution
• Ethyl (2R)-(+)-2-[4-(6-chlorobenzoxazol-2-yloxy)phenoxy]propionate
• ethyl (2R)-2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]propanoate
• ethyl (2R)-2-{4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy}propanoate
• ethyl (R)-2-[4-(6-chloro-1,3-benzoxazol-2-yloxy)phenoxy]propionate
• ethyl (R)-2-[4-(6-chlorobenzoxazol-2-yloxy)phenoxy]propionate
• R-FENOXAPROP-ETHYL [MI]
• WHIP SUPER
• PROPANOIC ACID, 2-(4-((6-CHLORO-2-BENZOXAZOLYL)OXY)PHENOXY)-, ETHYL ESTER, (R)-
• FENOXAPROP-P ETHYL ESTER
• CHEMBL2251729
• DTXSID2034598
• Fenoxaprop-P-ethyl, PESTANAL(R), analytical standard
• AKOS015994777
• PUMA SUPER
• 54CSW9U08K
• (+)-(R)-FENOXAPROP-ETHYL
• (R)-ETHYL FENOXAPROP
• WHIP 360
• Fenoxaprop-P-ethyl [ISO:BSI]
• PUMA UNIVERSAL
• SCHEMBL54125
• DTXCID0014598
• Fenoxaprop-P-ethyl 100 microg/mL in Acetonitrile
• CS-5199
• NS00066822
• KS-5121
• 71283-80-2
• WHIP S
• NCGC00255428-01
• D95951
• HOE-046360
• ethyl (2R)-2-[4-[(6-chloranyl-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
• (2R)-2-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoic acid ethyl ester
• ETHYL (2R)-2-(4-(6-CHLORO-2-BENZOXAZOLYLOXY)PHENOXY)PROPIONATE
• SUPER WHIP
• CAS-71283-80-2
• Ethyl (2R)-(+)-2-[4-(6-chlorobenzoxazol-2-yloxy)phenoxy]propionate, 95%
• RICESTAR
• Q16064370
• UNII-54CSW9U08K
• Tox21_301569
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (2R)-
• A837141
• HY-B2013
• MFCD01310637
• FURORE SUPER
• FENOXAPROP-P-ETHYL [ISO]
• R-FENOXAPROP-ETHYL
• PQKBPHSEKWERTG-LLVKDONJSA-N
• DA-73332
• BRD-K44777569-001-01-7
• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester, (2R)-

• MDL： MFCD01310637
• Inchi： 1S/C18H16ClNO5/c1-3-22-17(21)11(2)23-13-5-7-14(8-6-13)24-18-20-15-9-4-12(19)10-16(15)25-18/h4-11H,3H2,1-2H3/t11-/m1/s1
• InChI Key： PQKBPHSEKWERTG-LLVKDONJSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)O[C@@H](C(=O)OCC)C

Computed Properties

• Exact Mass: 361.07200
• Monoisotopic Mass: 361.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 79-84 °C (lit.)
• Boiling Point: 508.4°C at 760 mmHg
• Flash Point: 242.6±30.9 °C
• PSA: 70.79000
• LogP: 4.60390
• Optical Activity: [α]20/D +29°, c = 1 in chloroform
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Fenoxaprop-p-ethyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 3040, 2090 orally; >2000, >2000 dermally (Huff)
• HazardClass：9
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds